Cas no 1016743-09-1 (3-[(4-methyl-1-piperazinyl)carbonyl]-Benzonitrile)

• Product Name: 3-[(4-methyl-1-piperazinyl)carbonyl]-Benzonitrile
• CAS No: 1016743-09-1
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 1096403
• PubChem ID: 24692384
• Update Time: 2025-05-24

3-[(4-methyl-1-piperazinyl)carbonyl]-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methyl-1-piperazinyl)carbonyl]-Benzonitrile
• 3-(4-methylpiperazine-1-carbonyl)benzonitrile
• SCHEMBL2320890
• HTCKMCYBZPGTQK-UHFFFAOYSA-N
• AKOS000172015
• 3-[(4-Methylpiperazin-1-yl)carbonyl]benzenecarbonitrile
• A1-05459
• 1016743-09-1
• DTXSID30640756
• Z31434741

• MDL： MFCD09930712
• Inchi： 1S/C13H15N3O/c1-15-5-7-16(8-6-15)13(17)12-4-2-3-11(9-12)10-14/h2-4,9H,5-8H2,1H3
• InChI Key： HTCKMCYBZPGTQK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-[(4-methyl-1-piperazinyl)carbonyl]-Benzonitrile

3-[(4-methyl-1-piperazinyl)carbonyl]-Benzonitrile: A Comprehensive Overview

The compound with CAS No. 1016743-09-1, commonly referred to as 3-[(4-methyl-1-piperazinyl)carbonyl]-benzonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties. The benzonitrile group attached to the piperazine ring adds further complexity and functionality to the molecule, making it a subject of interest for researchers exploring its potential applications.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. The methyl group attached to the piperazine ring in this compound introduces steric hindrance, which can influence the molecule's interactions with biological targets. This modification is particularly useful in drug design, where subtle structural changes can significantly impact pharmacokinetics and efficacy. The carbonyl group linking the piperazine and benzonitrile moieties further enhances the molecule's versatility, enabling it to participate in various chemical reactions and biological processes.

One of the most promising applications of 3-[(4-methyl-1-piperazinyl)carbonyl]-benzonitrile lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, such as kinase inhibitors and GPCR modulators, which are critical targets in modern drug discovery. The ability of this compound to form hydrogen bonds and engage in π-interactions makes it an ideal candidate for designing molecules with high bioavailability and target specificity.

Moreover, advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methods. For instance, microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic routes. The use of such green chemistry approaches underscores the commitment of researchers to sustainable practices in chemical synthesis.

In terms of biological activity, 3-[(4-methyl-1-piperazinyl)carbonyl]-benzonitrile has shown potential as an inhibitor of various enzymes involved in disease pathways. For example, studies have demonstrated its ability to modulate the activity of kinases implicated in cancer and inflammatory diseases. This highlights its role as a lead compound for developing novel therapeutics with improved efficacy and reduced side effects.

The structural flexibility of this compound also makes it a valuable tool in materials science. Its ability to form supramolecular assemblies through non-covalent interactions has been explored for applications in nanotechnology and advanced materials. Researchers have investigated its use as a precursor for self-assembling materials, which could find applications in sensors, drug delivery systems, and electronic devices.

Looking ahead, ongoing research aims to further elucidate the properties and potential applications of 3-[(4-methyl-1-piperazinyl)carbonyl]-benzonitrile. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new avenues for its utilization across diverse fields. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.